Cas no 947533-39-3 ([2-(trifluoromethyl)pyridin-3-yl]boronic acid)

• Product Name: [2-(trifluoromethyl)pyridin-3-yl]boronic acid
• CAS No: 947533-39-3
• MF: C₆H₅BF₃NO₂
• MW: 190.915611982346
• MDL: MFCD09271791
• CID: 856590
• PubChem ID: 44717660
• Update Time: 2023-11-20

[2-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIC ACID
• (2-(Trifluoromethyl)pyridin-3-yl)boronic acid
• [2-(trifluoromethyl)pyridin-3-yl]boronic acid
• 2-Trifluoromethylpyridine-3-boronic acid
• [2-(trifluoromethyl)-3-pyridinyl]boronic acid
• 2-(trifluoromethyl)-3-pyridylboronic acid
• PC7065
• B-[2-(Trifluoromethyl)-3-pyridinyl]boronic acid (ACI)
• (2-Trifluoromethylpyridin-3-yl)boronic acid
• [2-(Trifluoromethyl)-3-pyridyl]boronic acid
• 2-Trifluoromethyl-pyridine-3-boronic acid

• MDL： MFCD09271791
• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)5-4(7(12)13)2-1-3-11-5/h1-3,12-13H
• InChI Key： RWKHOCBPUSCGAW-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O)O)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 191.03700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 53.35000
• LogP: -0.21980